Cas no 1805164-99-1 (Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805164-99-1
• MF: C₁₀H₆BrF₆NO₃
• MW: 382.053963184357
• CID: 4845232
• Update Time: 2025-05-20

Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H6BrF6NO3/c1-20-8(19)7-6(21-10(15,16)17)2-4(9(12,13)14)5(3-11)18-7/h2H,3H2,1H3
• InChI Key： SEQWEHSWPIQTFV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC(=C(C(=O)OC)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate

Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805164-99-1): An Overview

Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805164-99-1) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in the synthesis of novel drugs and materials. The presence of a bromomethyl group, trifluoromethoxy, and trifluoromethyl functionalities makes it a valuable intermediate in the development of pharmaceuticals and agrochemicals.

The chemical structure of Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate is particularly noteworthy. The bromomethyl group provides a reactive site for various substitution reactions, making it an excellent starting material for the synthesis of more complex molecules. The trifluoromethoxy and trifluoromethyl groups, on the other hand, contribute to the compound's stability and bioavailability, which are crucial factors in drug design.

Recent studies have highlighted the importance of fluorinated compounds in pharmaceutical research. Fluorine atoms can significantly alter the physicochemical properties of molecules, enhancing their biological activity and metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that the introduction of trifluoromethyl groups into pyridine derivatives can improve their potency as inhibitors of specific enzymes. This finding underscores the potential of Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate as a key intermediate in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate has shown promise in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized this compound as a building block for the creation of conductive polymers with enhanced thermal stability and mechanical strength.

The synthetic route to Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate has been well-documented in the literature. A common approach involves the sequential addition of bromine and trifluoroacetic anhydride to a pyridine derivative, followed by esterification with methanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have further optimized this synthesis, making it more efficient and cost-effective.

The safety profile of Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate is an important consideration in its application. While it is not classified as a hazardous material, proper handling and storage practices are recommended to ensure workplace safety. Researchers should adhere to standard laboratory protocols and use appropriate personal protective equipment (PPE) when working with this compound.

In conclusion, Methyl 2-(bromomethyl)-5-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1805164-99-1) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an invaluable intermediate in the synthesis of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for its use, solidifying its position as a key player in modern chemical research.